4-Benzyloxy-1-butene
Cat. No. B1313105
Key on ui cas rn:
70388-33-9
M. Wt: 162.23 g/mol
InChI Key: ULKSBGIGDZIKCL-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Name
Identifiers
|
REACTION_SMILES
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[Br:8][CH2:9][c:10]1[cH:11][cH:12][cH:13][cH:14][cH:15]1.[CH2:3]([CH2:4][CH:5]=[CH2:6])[OH:7].[H-:2].[Na+:1].[O:16]=[CH:17][N:18]([CH3:19])[CH3:20]>>[CH2:3]([CH2:4][CH:5]=[CH2:6])[O:7][CH2:9][c:10]1[cH:11][cH:12][cH:13][cH:14][cH:15]1
|
Inputs
Step One
|
Name
|
|
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Quantity
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Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
BrCc1ccccc1
|
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
C=CCCO
|
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
[Na+]
|
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
CN(C)C=O
|
Outcomes
Product
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
C=CCCOCc1ccccc1
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Source
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Source
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Open Reaction Database (ORD) |
|
Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
